Cas no 20928-46-5 (Pyridine, 2,3,5,6-tetrachloro-4-nitro-)

Pyridine, 2,3,5,6-tetrachloro-4-nitro- structure
20928-46-5 structure
Product Name:Pyridine, 2,3,5,6-tetrachloro-4-nitro-
CAS No:20928-46-5
MF:C5Cl4N2O2
MW:261.877696990967
CID:1401616
PubChem ID:15229167
Update Time:2025-04-20

Pyridine, 2,3,5,6-tetrachloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2,3,5,6-tetrachloro-4-nitro-
    • 4-nitro-2,3,5,6-tetrachloro-pyridine
    • tetrachloro-4-nitropyridine
    • 20928-46-5
    • SCHEMBL4391640
    • 2,3,5,6-tetrachloro-4-nitropyridine
    • UACZEBCMUQWIIC-UHFFFAOYSA-N
    • 4-nitro-2,3,5,6-tetrachloropyridine
    • Inchi: 1S/C5Cl4N2O2/c6-1-3(11(12)13)2(7)5(9)10-4(1)8
    • InChI Key: UACZEBCMUQWIIC-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC(=C(C=1[N+](=O)[O-])Cl)Cl)Cl

Computed Properties

  • Exact Mass: 259.8716
  • Monoisotopic Mass: 259.871388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 56.03

Pyridine, 2,3,5,6-tetrachloro-4-nitro- Related Literature

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